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Compound of Interest

Compound Name: 6-Amino-2-fluoro-3-iodophenol

CAS No.: 2090794-57-1

Cat. No.: B2375969

Get Quote

This guide provides a comprehensive technical overview of 6-amino-2-fluoro-3-iodophenol, a
halogenated aromatic compound with significant potential in synthetic chemistry and drug

discovery. Due to its unique substitution pattern, featuring an amino group, a fluorine atom, and

an iodine atom on a phenol scaffold, this molecule presents a versatile platform for the

development of novel chemical entities.

Physicochemical Properties
The fundamental properties of 6-amino-2-fluoro-3-iodophenol are summarized below. These

values are calculated based on its chemical structure, as experimental data for this specific

compound is not readily available in public databases.
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Property Value Source

Molecular Formula C₆H₅FINO Calculated

Molecular Weight 252.99 g/mol Calculated

Appearance
Predicted to be a solid at room

temperature
Analogy to similar compounds

Solubility

Predicted to be sparingly

soluble in water, with better

solubility in organic solvents

like ethanol, methanol, and

DMSO

Analogy to similar compounds

pKa

Estimated to be around 8-9 for

the phenolic hydroxyl group

and 3-4 for the anilinium ion

Analogy to similar compounds

Molecular Structure:

Caption: Molecular structure of 6-amino-2-fluoro-3-iodophenol.

Synthesis and Reactivity
While a specific, documented synthesis for 6-amino-2-fluoro-3-iodophenol is not readily

available in the literature, a plausible synthetic route can be proposed based on established

organic chemistry principles. A potential pathway could commence with a commercially

available fluorophenol, followed by sequential iodination and amination reactions.

Proposed Synthetic Workflow:

2-Fluorophenol Iodination
(e.g., I₂, HIO₃)

Electrophilic Aromatic
Substitution 2-Fluoro-3-iodophenol Nitration

(e.g., HNO₃, H₂SO₄)

Electrophilic Aromatic
Substitution 2-Fluoro-3-iodo-6-nitrophenol Reduction

(e.g., SnCl₂, HCl or H₂, Pd/C)
Nitro Group Reduction 6-amino-2-fluoro-3-iodophenol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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